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Compound of Interest

Compound Name: 2-Methylbenzofuran

Cat. No.: B1664563

This document provides essential safety and logistical information for the proper disposal of 2-
Methylbenzofuran (CAS No. 4265-25-2) in a laboratory setting. Adherence to these
procedures is critical to ensure personnel safety and regulatory compliance. This guidance is
intended for researchers, scientists, and drug development professionals.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Methylbenzofuran with
the appropriate personal protective equipment (PPE) in a well-ventilated area, preferably within
a certified chemical fume hood.[1]

o Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
chemical-resistant gloves (e.qg., nitrile).[1][2]

e Ventilation: Conduct all handling and disposal activities in a well-ventilated area to prevent
the inhalation of vapors.[1]

e Ignition Sources: 2-Methylbenzofuran is a combustible liquid.[3][4] Keep it away from open
flames, hot surfaces, and other potential ignition sources.[1][3][4] For heating, use
alternatives such as water baths or heating mantles.[1]

Il. Chemical and Physical Properties

Understanding the properties of 2-Methylbenzofuran is crucial for safe handling and disposal.
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Property Value Source
CAS Number 4265-25-2 [31[5]
Molecular Formula CoHsO [5]
Molecular Weight 132.16 g/mol [5]
Appearance Colorless clear liquid (est) [6]
Density 1.057 g/mL at 25 °C [3][5]
Boiling Point 197-198 °C [5]
Flash Point 67 °C (152.6 °F) - closed cup [5]

lll. Step-by-Step Disposal Procedure

Waste material must be disposed of in accordance with national and local regulations.[3] Do
not dispose of 2-Methylbenzofuran down the drain or in regular trash.

o Waste Segregation:

o Designate a specific, properly labeled waste container for 2-Methylbenzofuran and any
contaminated materials (e.g., pipette tips, gloves, absorbent paper).[1]

o This waste should be segregated as a hon-halogenated organic liquid waste. Do not mix
with halogenated solvents, agueous waste, or other incompatible chemical waste streams.

o Container Selection and Labeling:

[¢]

Use a designated, leak-proof waste container that is compatible with organic liquids and
has a secure screw-top cap.

[¢]

Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Methylbenzofuran,” and the CAS number (4265-25-2).[1]

[¢]

Indicate the approximate concentration and quantity of the waste.

Note the date when the first of the waste was added to the container.

o

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.sigmaaldrich.cn/CN/en/sds/aldrich/224340
https://www.sigmaaldrich.com/TW/zh/product/aldrich/224340
https://www.sigmaaldrich.com/TW/zh/product/aldrich/224340
https://www.sigmaaldrich.com/TW/zh/product/aldrich/224340
https://www.thegoodscentscompany.com/data/rw1178911.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/224340
https://www.sigmaaldrich.com/TW/zh/product/aldrich/224340
https://www.sigmaaldrich.com/TW/zh/product/aldrich/224340
https://www.sigmaaldrich.com/TW/zh/product/aldrich/224340
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/224340
https://www.benchchem.com/product/b1664563?utm_src=pdf-body
https://www.benchchem.com/product/b1664563?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Methyl_3_phenylbenzofuran_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1664563?utm_src=pdf-body
https://www.benchchem.com/product/b1664563?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Methyl_3_phenylbenzofuran_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Accumulation and Storage:
o Keep the waste container closed at all times, except when adding waste.

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory, at or near the point of generation.[1]

o Ensure the storage area is well-ventilated and away from heat, sparks, and open flames.

[4]
e Arranging for Disposal:

o Once the waste container is full or has reached the storage time limit set by your
institution, contact your institution's Environmental Health and Safety (EHS) department to
arrange for pickup and disposal.

o Provide the EHS department with a complete and accurate description of the waste.[1]
IV. Spill Management
Immediate action is necessary to mitigate risks in the event of a spill.
e Minor Spills (within a fume hood):

o Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to
soak up the liquid.[1]

o Place the contaminated absorbent material into the designated hazardous waste
container.[1]

o Ventilate the area well.[1]
e Major Spills (outside of a fume hood):
o Evacuate the immediate area and alert your laboratory supervisor and institutional EHS.[1]

o Prevent others from entering the area.
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o If it is safe to do so, eliminate any nearby ignition sources.[1]

V. Experimental Protocols

There are no specific experimental protocols required for the disposal process itself beyond the
procedural steps outlined above. The key is proper segregation, containment, and coordination
with certified waste disposal services.

VI. Disposal Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Methylbenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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